2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(6-tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H22N6/c1-18(2,3)15-6-7-16(22-21-15)23-9-11-24(12-10-23)17-14(13-19)5-4-8-20-17/h4-8H,9-12H2,1-3H3
• InChI Key: IOEUQLCUZCFCCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)N2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile involves its binding to specific receptors in the brain. It has been shown to bind to the dopamine D3 receptor and the sigma-1 receptor with high affinity, leading to modulation of neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of calcium ion channels, and inhibition of certain enzymes. It has also been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile in lab experiments include its high binding affinity towards certain receptors, its fluorescent properties, and its potential use in drug discovery. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile. These include further studies on its mechanism of action, potential use in the treatment of neurological disorders, and its use as a fluorescent probe for the detection of biomolecules. Additionally, further studies on its potential side effects and toxicity are also needed to fully understand its safety profile.

Synthesis Methods

The synthesis of 2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile involves the reaction of 2-chloro-3-cyanopyridine with 6-tert-butyl-3-(4-piperazin-1-ylphenyl)pyridazine in the presence of a base such as potassium carbonate. The reaction proceeds at room temperature and yields the desired compound in good yield.

Scientific Research Applications

The compound has been extensively studied for its potential use in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to possess potent binding affinity towards certain receptors in the brain, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, it has also been studied for its potential use as a fluorescent probe for the detection of certain biomolecules.